Cas no 398156-35-9 (4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde)

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde is a biphenyl-derived aromatic aldehyde featuring a trifluoromethoxy substituent at the 4' position. This compound is valued for its unique electronic and steric properties, imparted by the electron-withdrawing trifluoromethoxy group, which enhances its reactivity in organic synthesis. The aldehyde functional group provides a versatile handle for further derivatization, making it useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its structural rigidity and fluorinated moiety contribute to improved metabolic stability and lipophilicity in drug design. The compound is typically employed as a key intermediate in cross-coupling reactions and as a building block for synthesizing complex molecules.

4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde structure

398156-35-9 structure

Product Name:4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde

CAS No:398156-35-9

MF:C₁₄H₉F₃O₂

MW:266.215274572372

MDL:MFCD04117418

CID:891278

PubChem ID:2760720

Update Time:2025-11-02

4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4'-TRIFLUOROMETHOXY-BIPHENYL-4-CARBALDEHYDE
- 4-[4-(trifluoromethoxy)phenyl]benzaldehyde
- 4'-Trifluoromethoxybiphenyl-4-carbaldehyde
- 4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde
- SCHEMBL505301
- CS-0194475
- AKOS005819923
- 4'-(trifluoromethoxy)biphenyl-4-carbaldehyde
- A1-09457
- 398156-35-9
- E89776
- MFCD04117418
- YQA15635
- DTXSID70375318
- MDL： MFCD04117418
- Inchi： 1S/C14H9F3O2/c15-14(16,17)19-13-7-5-12(6-8-13)11-3-1-10(9-18)2-4-11/h1-9H
- InChI Key： RGOCXZBOSHHAIQ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=CC(C=O)=CC=1)(F)F

Computed Properties

Exact Mass: 266.05500
Monoisotopic Mass: 266.05546401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.011 g/l) (25 º C),
PSA: 26.30000
LogP: 4.06470

4'-(trifluoromethoxy)-[1,1'-biphenyl]-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	020830-1g	4'-Trifluoromethoxy-biphenyl-4-carbaldehyde	398156-35-9		1g	￡197.00	2022-03-01
abcr	AB516764-500 mg	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		500MG	€318.70	2023-04-17
abcr	AB516764-1 g	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		1g	€426.80	2023-04-17
Chemenu	CM313886-1g	4'-Trifluoromethoxy-biphenyl-4-carbaldehyde	398156-35-9	95%	1g	$519	2023-02-02
Fluorochem	020830-2g	4'-Trifluoromethoxy-biphenyl-4-carbaldehyde	398156-35-9		2g	￡394.00	2022-03-01
abcr	AB516764-250 mg	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		250MG	€199.50	2023-04-17
abcr	AB516764-5 g	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		5g	€1,396.70	2023-04-17
SHENG KE LU SI SHENG WU JI SHU	sc-336610-1 g	4'-Trifluoromethoxy-biphenyl-4-carbaldehyde,	398156-35-9		1g	￥5,603.00	2023-07-11
abcr	AB516764-250mg	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		250mg	€197.00	2025-04-19
abcr	AB516764-500mg	4'-Trifluoromethoxybiphenyl-4-carbaldehyde; .	398156-35-9		500mg	€318.70	2023-09-02